N-(2-methoxy-5-methylphenyl)-N'-4-morpholinylthiourea

• IUPAC Name: 1-(2-methoxy-5-methylphenyl)-3-morpholin-4-ylthiourea
• InChI: InChI=1S/C13H19N3O2S/c1-10-3-4-12(17-2)11(9-10)14-13(19)15-16-5-7-18-8-6-16/h3-4,9H,5-8H2,1-2H3,(H2,14,15,19)
• InChI Key: TZCYBWRZLNEMLA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=S)NN2CCOCC2
• Molecular Formula: C13H19N3O2S
• Molecular Weight: 281.38 g/mol

Description

N-(2-methoxy-5-methylphenyl)-N'-4-morpholinylthiourea, also known as AG490, is a small molecule inhibitor that has been widely used in scientific research. It was first synthesized in 1994 and has since been used in various studies to investigate its mechanism of action and potential therapeutic applications.

Mechanism of Action

N-(2-methoxy-5-methylphenyl)-N'-4-morpholinylthiourea inhibits the activity of JAK tyrosine kinases by binding to their ATP-binding sites. This prevents the phosphorylation of downstream signaling molecules, including signal transducer and activator of transcription (STAT) proteins. The inhibition of JAK-STAT signaling results in the inhibition of cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It inhibits the phosphorylation of STAT3 and STAT5, which are involved in cell growth and survival. It also inhibits the activation of nuclear factor kappa B (NF-κB), which is involved in inflammation and cell survival. This compound has been shown to induce apoptosis in cancer cells and to enhance the efficacy of chemotherapy.

Advantages and Limitations for Lab Experiments

N-(2-methoxy-5-methylphenyl)-N'-4-morpholinylthiourea has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has been extensively studied and its mechanism of action is well understood. However, there are also some limitations to its use. It has poor solubility in aqueous solutions, which can limit its use in certain experiments. It also has off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the use of N-(2-methoxy-5-methylphenyl)-N'-4-morpholinylthiourea in scientific research. One potential application is in the treatment of autoimmune diseases, which are characterized by the overactivation of JAK-STAT signaling. This compound has been shown to inhibit the activity of JAK-STAT signaling and may therefore have therapeutic potential in these diseases. Another potential application is in combination therapy with other cancer drugs. This compound has been shown to enhance the efficacy of chemotherapy and may therefore be useful in combination with other drugs. Finally, there is also potential for the development of more potent and selective JAK inhibitors based on the structure of this compound.
Conclusion:
In conclusion, this compound is a small molecule inhibitor that has been widely used in scientific research. It inhibits the activity of JAK tyrosine kinases and has been shown to have potential therapeutic applications in cancer and autoimmune diseases. While it has several advantages for lab experiments, it also has limitations that must be taken into account. There are several future directions for the use of this compound in scientific research, including the development of more potent and selective JAK inhibitors.

Synthesis Methods

The synthesis of N-(2-methoxy-5-methylphenyl)-N'-4-morpholinylthiourea involves several steps, including the reaction of 2-methoxy-5-methylphenylamine with carbon disulfide to form 2-methoxy-5-methylphenyl isothiocyanate. This is then reacted with morpholine to form this compound. The final product is purified by recrystallization and characterized by various spectroscopic techniques.

Scientific Research Applications

N-(2-methoxy-5-methylphenyl)-N'-4-morpholinylthiourea has been extensively used in scientific research to investigate its potential therapeutic applications. It has been shown to inhibit the activity of the Janus kinase (JAK) family of tyrosine kinases, which are involved in various cellular processes, including cell growth, differentiation, and survival. This compound has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. It has also been shown to inhibit the growth of leukemia cells and to enhance the efficacy of chemotherapy.